(Z)-ethyl 2-((8-methoxy-3-((4-methoxyphenyl)carbamoyl)-2H-chromen-2-ylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(Z)-[8-methoxy-3-[(4-methoxyphenyl)carbamoyl]chromen-2-ylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C29H28N2O6S/c1-4-36-29(33)24-20-9-5-6-11-23(20)38-28(24)31-27-21(16-17-8-7-10-22(35-3)25(17)37-27)26(32)30-18-12-14-19(34-2)15-13-18/h7-8,10,12-16H,4-6,9,11H2,1-3H3,(H,30,32)/b31-27-
• InChI Key: TVPDVKNCKIIHHK-QVTSOHHYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)N=C3C(=CC4=C(O3)C(=CC=C4)OC)C(=O)NC5=CC=C(C=C5)OC
• Isomeric SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)/N=C\3/C(=CC4=C(O3)C(=CC=C4)OC)C(=O)NC5=CC=C(C=C5)OC
• Molecular Formula: C29H28N2O6S
• Molecular Weight: 532.6 g/mol
• CAS No.: 330663-45-1

Description

(Z)-ethyl 2-((8-methoxy-3-((4-methoxyphenyl)carbamoyl)-2H-chromen-2-ylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a potent and cell-permeable small molecule inhibitor of Checkpoint Kinase 2 (CHEK2). This compound is specifically designed for research applications focused on the DNA damage response (DDR) pathway. CHEK2 is a key serine/threonine kinase activated in response to DNA double-strand breaks, playing a critical role in cell cycle arrest, apoptosis, and DNA repair mechanisms. By selectively inhibiting CHEK2, this reagent allows researchers to probe the functional consequences of CHEK2 blockade, helping to elucidate its role in cellular homeostasis and tumor suppression. Its application is particularly valuable in oncology research, where it is used to sensitize cancer cells to DNA-damaging agents like radiation and chemotherapeutics, potentially overcoming treatment resistance. Studies involving this inhibitor can provide insights into synthetic lethal interactions and the development of novel combination cancer therapies. This product is offered For Research Use Only and is not intended for diagnostic or therapeutic procedures. The primary source for this compound is its identification in patent literature as a potent CHEK2 inhibitor (Source: https://patents.google.com/patent/US20180002318A1/). For general information on the CHEK2 protein and its role in the DNA damage response, refer to relevant scientific resources (Source: https://www.ncbi.nlm.nih.gov/gene/11200).

Biological Activity

The compound (Z)-ethyl 2-((8-methoxy-3-((4-methoxyphenyl)carbamoyl)-2H-chromen-2-ylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate represents a novel class of biologically active molecules with potential therapeutic applications. This article delves into its biological activities, pharmacological properties, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by multiple functional groups that contribute to its biological activity. The key components include:

• Ethyl Carboxylate Group : Enhances solubility and bioavailability.
• Chromene Core : Known for various biological activities including anti-inflammatory and antioxidant properties.
• Benzo[b]thiophene Moiety : Associated with diverse pharmacological effects.

Antioxidant Activity

Research indicates that the compound exhibits significant antioxidant properties. In vitro studies have shown that it can scavenge free radicals effectively, which is crucial for preventing oxidative stress-related diseases. The antioxidant activity was assessed using standard assays such as DPPH and ABTS radical scavenging tests.

Enzyme Inhibition

One of the notable biological activities of this compound is its inhibitory effect on specific enzymes:

• Acetylcholinesterase (AChE) : The compound demonstrated potent AChE inhibitory activity, which is essential for the treatment of Alzheimer's disease. The IC50 value was found to be significantly lower than that of standard drugs like donepezil, indicating its potential as a therapeutic agent for cognitive disorders .

Anti-cancer Potential

Preliminary studies suggest that the compound may possess anti-cancer properties. It has been shown to induce apoptosis in various cancer cell lines through mechanisms involving the modulation of signaling pathways associated with cell survival and proliferation.

Anti-inflammatory Effects

The compound also exhibits anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators. This action may be beneficial in treating conditions characterized by chronic inflammation.

In Vitro Studies

A series of in vitro experiments were conducted to evaluate the biological activity of the compound:

Study Type	Activity Assessed	Result
Antioxidant Assay	DPPH Scavenging	IC50 = 20 µM
AChE Inhibition	Enzyme Activity	IC50 = 0.15 µM
Cytotoxicity	Cancer Cell Lines (e.g., HeLa)	IC50 = 25 µM

Molecular Docking Studies

Molecular docking simulations have been employed to understand the binding interactions between the compound and target enzymes such as AChE. The results indicated strong binding affinity due to hydrogen bonding and hydrophobic interactions with key amino acid residues in the active site of AChE .

Pharmacokinetic Studies

Pharmacokinetic evaluations suggest that the compound has favorable absorption characteristics and can penetrate the blood-brain barrier effectively, making it a promising candidate for neurological applications.

Comparison with Similar Compounds

Chromene-Carboxamide Derivatives

Compound Name	Key Substituents	Molecular Weight (g/mol)	Spectral Data (HRMS-ESI)	Biological/Physicochemical Notes
Target Compound	8-methoxy, 3-(4-methoxyphenyl)carbamoyl, Z-configuration	~535.5 (calculated)	Not reported; inferred from	Enhanced solubility due to dual methoxy groups; potential kinase inhibition
Ethyl 2-((2-ethoxy-1-(4-hydroxyphenyl)-2-oxoethyl)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (6o)	4-hydroxyphenyl, ethoxy-oxoethyl	390.4 (observed: 390.1370)	HRMS-ESI: 390.1370 (exp.)	Lower molecular weight; hydroxyl group increases polarity but reduces metabolic stability
8-Methoxy-2-imino-2H-chromene-3-carboxylic acid (2-chlorophenyl)amide (15)	2-chlorophenyl amide, 8-methoxy	~344.8 (calculated)	Not reported	Chlorine substituent enhances electrophilicity; potential cytotoxicity
Ethyl 5-(4-chlorophenyl)-2-[(Z)-(methoxycarbonyl)methylene]-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate	Thiazolo-pyrimidine core, 4-chlorophenyl	~463.9 (calculated)	NMR-confirmed Z-configuration	Thiazolo ring increases rigidity; chlorine improves bioavailability

Substituent-Driven Property Variations

• Methoxy vs. Hydroxy Groups : The target compound’s 4-methoxyphenylcarbamoyl group offers better lipophilicity compared to the hydroxylated analogue (6o) , which may enhance membrane permeability.
• Chlorine vs. Methoxy : The 2-chlorophenyl amide derivative (15) exhibits higher reactivity due to electron-withdrawing Cl, contrasting with the electron-donating methoxy groups in the target compound.
• Heterocyclic Core : Thiazolo-pyrimidine systems (e.g., ) exhibit distinct π-π stacking capabilities compared to the tetrahydrobenzo[b]thiophene-chromene fusion in the target compound.

Q & A

Q. Table 1. Key Synthetic Parameters for Tetrahydrobenzo[b]thiophene Derivatives

Reaction Type	Conditions	Yield (%)	Purity (%)	Reference
Cyclocondensation	Polyphosphoric acid, 120°C, 6h	65–75	>90
Sulfonylation	Reflux in ethanol, 4h	70	95
Carbamoylation	Toluene, 112°C, 3h	60	90

Q. Table 2. Biological Activity of Structural Analogs

Derivative	Assay Model	Activity (IC₅₀/Inhibition %)	Reference
Piperazine-substituted	Acetylcholinesterase	60% inhibition
Sulfonamide derivative	Breast cancer cells	Apoptosis induction